Cas no 1806588-41-9 (2-(3-Bromo-2-oxopropyl)-3-methylphenol)

• Product Name: 2-(3-Bromo-2-oxopropyl)-3-methylphenol
• CAS No: 1806588-41-9
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4789342
• Update Time: 2025-05-19

2-(3-Bromo-2-oxopropyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-3-methylphenol

• Inchi： 1S/C10H11BrO2/c1-7-3-2-4-10(13)9(7)5-8(12)6-11/h2-4,13H,5-6H2,1H3
• InChI Key： QZRBNVTUJBLORC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 2-(3-Bromo-2-oxopropyl)-3-methylphenol

Comprehensive Overview of 2-(3-Bromo-2-oxopropyl)-3-methylphenol (CAS No. 1806588-41-9)

2-(3-Bromo-2-oxopropyl)-3-methylphenol (CAS No. 1806588-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a bromo-substituted ketone moiety attached to a methylphenol backbone, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, material science, and agrochemical development.

The molecular structure of 2-(3-Bromo-2-oxopropyl)-3-methylphenol includes a reactive bromo group, which facilitates further functionalization through nucleophilic substitution reactions. This characteristic makes it a valuable building block for constructing more complex molecules. In recent years, the demand for such intermediates has surged, driven by advancements in green chemistry and the need for sustainable synthetic routes. The compound's CAS No. 1806588-41-9 is frequently searched in academic databases and commercial catalogs, reflecting its growing relevance in industrial and academic settings.

One of the trending topics in chemical research is the development of bioactive small molecules, and 2-(3-Bromo-2-oxopropyl)-3-methylphenol fits into this narrative. Its structural features suggest potential interactions with biological targets, making it a candidate for medicinal chemistry studies. For instance, derivatives of this compound could be explored for their anti-inflammatory or antimicrobial properties, aligning with current interests in combating antibiotic resistance and chronic diseases.

From a synthetic perspective, the compound's ketone and phenolic functionalities offer multiple sites for chemical modification. This versatility is particularly appealing in the context of high-throughput screening and combinatorial chemistry, where diverse libraries of compounds are generated for drug discovery. The CAS No. 1806588-41-9 is often associated with suppliers specializing in custom synthesis and research chemicals, catering to the needs of pharmaceutical and biotechnology companies.

Environmental and safety considerations are also critical when working with 2-(3-Bromo-2-oxopropyl)-3-methylphenol. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of storage and transportation regulations. These aspects are frequently queried in search engines, highlighting the importance of accessible safety data.

In the realm of material science, 2-(3-Bromo-2-oxopropyl)-3-methylphenol has potential applications in the synthesis of polymers and coating materials. Its ability to act as a cross-linking agent or a monomer precursor opens doors to innovative material designs. This aligns with the broader industry trend toward functional materials that exhibit tailored properties for specific applications, such as adhesives or electronic components.

The commercial availability of 2-(3-Bromo-2-oxopropyl)-3-methylphenol is another point of interest. Suppliers often list it under its CAS No. 1806588-41-9, along with synonyms like 3-methyl-2-(3-bromo-2-oxopropyl)phenol. Pricing, purity, and scalability are common search queries, reflecting the needs of both small-scale researchers and large-scale manufacturers. The compound's role in process optimization and cost-effective synthesis is a recurring theme in industrial discussions.

Looking ahead, the future of 2-(3-Bromo-2-oxopropyl)-3-methylphenol lies in its adaptability to emerging technologies. For example, its integration into flow chemistry systems or automated synthesis platforms could enhance its utility in modern laboratories. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial circles.